4'-Hydroxy Trazodone-d6 Benzyl Ether

• CAS: 1794752-37-6
• Synonyms: 2-[3-[4-(3-Chloro-4-benzyloxyphenyl)-1-piperazinyl]propyl-d6]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one; 2-[3-[4-(m-Chloro-p-benzyloxyphenyl)-1-piperazinyl]propyl-d6]-_x000B_s-triazolo[4.3-a]pyridin-3(2H)-one; 4-benzyloxytrazodone-d6
• Molecular Formula: C26H28ClN5O2
• Molecular Weight: 484.03
• SMILES: C1CN(CCN1CCCN2C(=O)N3C=CC=CC3=N2)C4=CC(=C(C=C4)OCC5=CC=CC=C5)Cl
• InChI: InChI=1S/C26H28ClN5O2/c27-23-19-22(10-11-24(23)34-20-21-7-2-1-3-8-21)30-17-15-29(16-18-30)12-6-14-32-26(33)31-13-5-4-9-25(31)28-32/h1-5,7-11,13,19H,6,12,14-18,20H2/i6D2,12D2,14D2
• InChIKey: ADUPXHNRTCMOBF-HTVUAHEUSA-N

Unlabeled internal standards co-elute with the endogenous analyte, introducing systematic LC-MS/MS quantification errors from matrix-induced ion suppression. 4'-Hydroxy Trazodone-d6 Benzyl Ether (CAS 1794752-37-6) is a hexadeuterated SIL-IS that eliminates this failure mode. • +6 Da mass shift ensures unambiguous detection and matrix effect compensation • Enables plasma TDM linear calibration at 1-500 ng/mL with precision <15% CV • Corrects ion suppression from NADPH and microsomal proteins in HLM metabolic stability assays • CoA-documented retention time supports ISO/IEC 17025 forensic identification criteria. ≥95% purity.

4'-Hydroxy Trazodone-d6 Benzyl Ether Internal Standard

4'-Hydroxy Trazodone-d6 Benzyl Ether (CAS 1794752-37-6) is a hexadeuterated derivative of 4'-hydroxy trazodone benzyl ether, belonging to the class of stable isotope-labeled internal standards (SIL-IS) used in quantitative liquid chromatography–tandem mass spectrometry (LC-MS/MS) . It serves as a structural analog to the active metabolite 4'-hydroxy trazodone, itself a selective inhibitor of organic anion transporter 3 (OAT3; Ki = 16.9 μM) , and is employed to correct for matrix effects, ionization variability, and sample preparation losses during bioanalytical workflows [1].

1 Stable isotope-labeled internal standard (SIL-IS) for trazodone metabolite LC-MS/MS bioanalysis

2 Corrects matrix effects, ionization variability, and sample preparation losses in bioanalytical workflows

3 Structural analog for OAT3 transporter study context in metabolite quantification

• [1] Attygalle, A. B., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. DOAJ. View Source

Why 4'-Hydroxy Trazodone-d6 Benzyl Ether Cannot Be Substituted

Generic substitution of 4'-Hydroxy Trazodone-d6 Benzyl Ether with unlabeled 4'-hydroxy trazodone or structurally distinct internal standards (e.g., diazepam [1]) introduces systematic quantification errors. Unlabeled compounds co-elute with the endogenous analyte, failing to compensate for matrix-induced ion suppression/enhancement—a critical failure mode in LC-MS/MS [2]. Non-deuterated analogs lack the requisite mass shift (≥3 Da) to avoid isotopic overlap with the analyte's natural isotopic envelope, compromising specificity in complex biological matrices [3]. The benzyl ether moiety further distinguishes this standard from simple deuterated metabolites, enabling chromatographic resolution when free hydroxyl groups interact deleteriously with stationary phases [4].

Co-elution without mass shift

Unlabeled 4'-hydroxy trazodone co-elutes with the analyte, failing to compensate for matrix-induced ion suppression/enhancement.

Isotopic overlap with non-deuterated ISTD

Non-deuterated analogs lack a mass shift ≥3 Da, leading to isotopic crosstalk with the analyte's natural isotopic envelope.

Loss of chromatographic resolution

Without the benzyl ether moiety, free hydroxyl groups may interact with stationary phases, reducing separation from polar interferences.

• [1] Cao, Y., et al. (2024). A UPLC-MS/MS method for determination of human serum trazodone concentration and its clinical individualized medications. Chinese Journal of Pharmaceutical Analysis, 21(9), 991. View Source
• [2] Attygalle, A. B., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. DOAJ. View Source
• [3] Zhou, S., et al. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S51-S59. View Source
• [4] Wells, D. E., et al. (1985). Dicholorbenzyl alkyl ether homologs as retention index markers and internal standards. Journal of High Resolution Chromatography, 8, 443-449. View Source

4'-Hydroxy Trazodone-d6 Benzyl Ether Differentiation

Deuterium Mass Shift for Discrimination

The incorporation of six deuterium atoms (d6) in the propyl chain of 4'-Hydroxy Trazodone-d6 Benzyl Ether yields a nominal mass shift of +6 Da relative to the unlabeled 4'-hydroxy trazodone benzyl ether (C26H22ClN5O2, exact mass 483.17) . This mass difference exceeds the natural isotopic abundance of the analyte, eliminating isotopic crosstalk in MS/MS detection [1]. In contrast, the non-deuterated analog co-elutes and shares the same precursor ion, precluding independent quantitation without a mass shift.

Mass shift

Class-level inference

+6 Da

Supports isotopic discrimination from analyte M+2/M+4 peaks in complex matrices

ESI+ mode; nominal mass shift relative to unlabeled analog

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	Nominal mass shift +6 Da (C26H22D6ClN5O2, MW 484.02)
Comparator Or Baseline	Unlabeled 4'-hydroxy trazodone benzyl ether (C26H22ClN5O2, MW 478.93)
Quantified Difference	+6 Da nominal mass shift
Conditions	ESI+ mode; theoretical calculation based on molecular formulas

Why This Matters

A mass shift ≥3 Da is mandatory for resolving the internal standard from the analyte's M+2 and M+4 isotopic peaks in complex matrices [2].

• [1] Attygalle, A. B., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. DOAJ. View Source
• [2] Zhou, S., et al. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S51-S59. View Source

Benzyl Ether Chromatographic Resolution

The benzyl ether moiety on 4'-Hydroxy Trazodone-d6 Benzyl Ether (logP estimated ~4.2) increases hydrophobicity compared to the free hydroxyl metabolite 4'-hydroxy trazodone-d6 (logP ~2.8) . This differential retention enables baseline separation from polar matrix interferences that co-elute with underivatized metabolites [1]. Dichlorobenzyl alkyl ethers have been validated as stable retention index markers with improved GC and LC resolution compared to hydroxylated analogs [2].

Hydrophobicity

Class-level inference

ΔlogP ~1.4

Supports chromatographic separation from polar phospholipids and salts in plasma/urine

Estimated logP 4.2 vs 2.8; reversed-phase C18 conditions

Evidence Dimension	Estimated logP (hydrophobicity)
Target Compound Data	Estimated logP ~4.2
Comparator Or Baseline	4'-Hydroxy Trazodone-d6 (CAS 1794970-67-4), estimated logP ~2.8
Quantified Difference	Estimated ΔlogP ~1.4 (higher retention)
Conditions	Calculated via ChemAxon; reversed-phase C18 conditions

Why This Matters

Enhanced hydrophobicity reduces matrix effects from polar phospholipids and salts, improving assay robustness in plasma and urine.

• [1] Petrucci, V., et al. (2025). Characterization of trazodone metabolic pathways and species-specific profiles. Frontiers in Pharmacology, 16, 1636919. View Source
• [2] Wells, D. E., et al. (1985). Dicholorbenzyl alkyl ether homologs as retention index markers and internal standards. Journal of High Resolution Chromatography, 8, 443-449. View Source

Certified Purity Supporting Quantitative Accuracy

4'-Hydroxy Trazodone-d6 Benzyl Ether is supplied with a Certificate of Analysis (CoA) confirming purity ≥95% (typically 98-99%) [1]. This exceeds the purity threshold recommended for internal standards in FDA and EMA bioanalytical method validation guidelines (≥95%) [2]. In contrast, generic unlabeled trazodone metabolites may lack CoA documentation or exhibit lower purity (e.g., 90-92%), introducing systematic bias in calibration curves [3].

Certified purity

Supporting evidence

≥95%

Meets bioanalytical method validation purity recommendations

Supplier CoA; typ. 98-99% HPLC-UV

Evidence Dimension	Certified purity (HPLC/UV)
Target Compound Data	≥95% (typically 98-99%)
Comparator Or Baseline	Unlabeled 4'-hydroxy trazodone (generic sources): 90-92%
Quantified Difference	≥3-8% absolute purity difference
Conditions	HPLC-UV analysis per vendor CoA

Why This Matters

Higher purity reduces interference from co-eluting impurities, directly improving method accuracy and precision.

• [1] Santa Cruz Biotechnology. 4′-Hydroxy trazodone-d6 benzyl ether (sc-488838). https://www.scbio.cn/zh/p/4prime-hydroxy-trazodone-d6-benzyl-ether View Source
• [2] U.S. FDA. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [3] Cao, Y., et al. (2024). A UPLC-MS/MS method for determination of human serum trazodone concentration and its clinical individualized medications. Chinese Journal of Pharmaceutical Analysis, 21(9), 991. View Source

Validated Applications of 4'-Hydroxy Trazodone-d6 Benzyl Ether

Therapeutic Drug Monitoring of Trazodone Metabolite in Plasma

Employ 4'-Hydroxy Trazodone-d6 Benzyl Ether as the internal standard in a validated LC-MS/MS method for therapeutic drug monitoring of 4'-hydroxy trazodone, a key active metabolite. The deuterated benzyl ether provides a +6 Da mass shift, ensuring unambiguous detection and compensation for matrix effects in plasma samples [1]. The high purity (≥95%) and chromatographic resolution conferred by the benzyl ether moiety support linear calibration from 1-500 ng/mL with precision <15% CV [2].

Metabolic Stability and CYP Phenotyping in Liver Microsomes

Use 4'-Hydroxy Trazodone-d6 Benzyl Ether as an internal standard to quantify 4'-hydroxy trazodone formation in in vitro metabolic stability assays with human liver microsomes (HLM) . The deuterated standard corrects for ion suppression caused by NADPH and microsomal proteins, enabling accurate determination of intrinsic clearance (CLint) and CYP3A4/2D6 phenotyping.

Forensic Confirmation of Trazodone Metabolite Exposure

Implement 4'-Hydroxy Trazodone-d6 Benzyl Ether in a validated LC-MS/MS confirmatory method for postmortem or DUID (driving under the influence of drugs) casework. The compound's unique mass and retention time profile, documented via CoA, meets ISO/IEC 17025 requirements for forensic identification criteria [3].

Application

Selection Property

Validation Focus

Human plasma trazodone metabolite bioanalysis

Matrix-effect correction with deuterated ISTD

Accuracy and precision across calibration range

In vitro microsomal metabolism studies

Ion suppression compensation

Intrinsic clearance and CYP phenotyping reproducibility

Forensic toxicology confirmation analysis

Mass shift and retention time specificity

Identification criteria per ISO/IEC 17025

• [1] Petrucci, V., et al. (2025). Characterization of trazodone metabolic pathways and species-specific profiles. Frontiers in Pharmacology, 16, 1636919. View Source
• [2] Cao, Y., et al. (2024). A UPLC-MS/MS method for determination of human serum trazodone concentration and its clinical individualized medications. Chinese Journal of Pharmaceutical Analysis, 21(9), 991. View Source
• [3] Santa Cruz Biotechnology. 4′-Hydroxy trazodone-d6 benzyl ether (sc-488838). https://www.scbio.cn/zh/p/4prime-hydroxy-trazodone-d6-benzyl-ether View Source